2-(Difluoromethoxy)-N-methylethan-1-amine hcl
Description
2-(Difluoromethoxy)-N-methylethan-1-amine hcl, also known as DF-Me-1-amine, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a fluorinated derivative of methamphetamine, which is known for its stimulating effects on the central nervous system. However, unlike methamphetamine, DF-Me-1-amine has a unique chemical structure that makes it a promising candidate for various research applications.
Scientific Research Applications
Environmental Remediation
Amine-Functionalized Sorbents for PFAS Removal : A critical review highlighted the efficiency of amine-containing sorbents in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These sorbents, thanks to electrostatic interactions, hydrophobic interactions, and their specific morphology, offer promising solutions for treating contaminated municipal water and wastewater at low concentrations of PFAS (Ateia et al., 2019).
Medical Research
Antioxidant Properties of Hydroxycinnamic Acids : Research into hydroxycinnamic acids (HCAs), which share functional groups with the queried compound, has shown their significant biological properties, including antioxidant activity. These studies provide insights into structure-activity relationships that could be beneficial for managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Technological Applications
Amine-functionalized Metal–Organic Frameworks for CO2 Capture : Amine-functionalized metal–organic frameworks (MOFs) have shown great potential in capturing CO2 due to the strong interaction between CO2 and basic amino functionalities. This review addresses the benefits of amino functionality towards potential applications, including CO2 capture and catalysis, highlighting the importance of such functionalized materials in addressing environmental challenges (Lin et al., 2016).
Food Safety
Biogenic Amines in Fish : The roles of biogenic amines in fish regarding intoxication, spoilage, and nitrosamine formation were reviewed, indicating the significant safety and quality determinations they provide. While specific to food science, this research underscores the importance of understanding amine interactions in biological systems (Bulushi et al., 2009).
properties
IUPAC Name |
2-(difluoromethoxy)-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9F2NO.ClH/c1-7-2-3-8-4(5)6;/h4,7H,2-3H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVLAMRSJKVVTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCOC(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-benzylpiperidin-1-yl)(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)methanone](/img/structure/B2938061.png)
![2-Amino-2-[3-(2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2938062.png)
![8-(5-chloro-2-methylphenyl)-7-(4-fluorophenyl)-1-methyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2938068.png)
![2-hydroxy-4-oxo-N-(3,3,5-trimethylcyclohexyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide](/img/structure/B2938069.png)
![4-[3-[(4-Bromopyrazol-1-yl)methyl]azetidin-1-yl]-6-cyclobutylpyrimidine](/img/structure/B2938070.png)
![2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-ethylphenyl)acetamide](/img/structure/B2938077.png)